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molecular formula C13H17NO3 B8593495 N-(2-(Furan-2-yl)-2-oxoethyl)cyclohexanecarboxamide CAS No. 88352-98-1

N-(2-(Furan-2-yl)-2-oxoethyl)cyclohexanecarboxamide

Cat. No. B8593495
CAS RN: 88352-98-1
M. Wt: 235.28 g/mol
InChI Key: XCLFNSGGTRHDBR-UHFFFAOYSA-N
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Patent
US04642313

Procedure details

5.0 g of (2-furylcarbonyl)methylamine hydrochloride, 7.6 g of sodium bicarbonate and 4.8 g of cyclohexylcarbonyl chloride are treated in the same manner as described in Preparation 1-(1). 6.5 g of N-cyclohexylcarbonyl-(2-furylcarbonyl)methylamine are thereby obtained. Yield: 91.5%
Name
(2-furylcarbonyl)methylamine hydrochloride
Quantity
5 g
Type
reactant
Reaction Step One
Name
sodium bicarbonate
Quantity
7.6 g
Type
reactant
Reaction Step One
Name
cyclohexylcarbonyl chloride
Quantity
4.8 g
Type
reactant
Reaction Step One
Name
N-cyclohexylcarbonyl-(2-furylcarbonyl)methylamine
Yield
91.5%

Identifiers

REACTION_CXSMILES
Cl.[O:2]1[CH:6]=[CH:5][CH:4]=[C:3]1[C:7]([CH2:9][NH2:10])=[O:8].C(=O)(O)[O-].[Na+].[CH:16]1([C:22](Cl)=[O:23])[CH2:21][CH2:20][CH2:19][CH2:18][CH2:17]1>>[CH:16]1([C:22]([NH:10][CH2:9][C:7]([C:3]2[O:2][CH:6]=[CH:5][CH:4]=2)=[O:8])=[O:23])[CH2:21][CH2:20][CH2:19][CH2:18][CH2:17]1 |f:0.1,2.3|

Inputs

Step One
Name
(2-furylcarbonyl)methylamine hydrochloride
Quantity
5 g
Type
reactant
Smiles
Cl.O1C(=CC=C1)C(=O)CN
Name
sodium bicarbonate
Quantity
7.6 g
Type
reactant
Smiles
C([O-])(O)=O.[Na+]
Name
cyclohexylcarbonyl chloride
Quantity
4.8 g
Type
reactant
Smiles
C1(CCCCC1)C(=O)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
as described in Preparation 1-(1)

Outcomes

Product
Name
N-cyclohexylcarbonyl-(2-furylcarbonyl)methylamine
Type
product
Smiles
C1(CCCCC1)C(=O)NCC(=O)C=1OC=CC1
Measurements
Type Value Analysis
AMOUNT: MASS 6.5 g
YIELD: PERCENTYIELD 91.5%
YIELD: CALCULATEDPERCENTYIELD 89.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.